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Diisodecyl Phthalate-d4 Diisodecyl Phthalate-d4
Brand Name: Vulcanchem
CAS No.: 1346604-79-2
VCID: VC0122887
InChI: InChI=1S/C28H46O4/c1-23(2)17-11-7-5-9-15-21-31-27(29)25-19-13-14-20-26(25)28(30)32-22-16-10-6-8-12-18-24(3)4/h13-14,19-20,23-24H,5-12,15-18,21-22H2,1-4H3/i13D,14D,19D,20D
SMILES: CC(C)CCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCC(C)C
Molecular Formula: C28H46O4
Molecular Weight: 450.696

Diisodecyl Phthalate-d4

CAS No.: 1346604-79-2

Reference Standards

VCID: VC0122887

Molecular Formula: C28H46O4

Molecular Weight: 450.696

Diisodecyl Phthalate-d4 - 1346604-79-2

CAS No. 1346604-79-2
Product Name Diisodecyl Phthalate-d4
Molecular Formula C28H46O4
Molecular Weight 450.696
IUPAC Name bis(8-methylnonyl) 3,4,5,6-tetradeuteriobenzene-1,2-dicarboxylate
Standard InChI InChI=1S/C28H46O4/c1-23(2)17-11-7-5-9-15-21-31-27(29)25-19-13-14-20-26(25)28(30)32-22-16-10-6-8-12-18-24(3)4/h13-14,19-20,23-24H,5-12,15-18,21-22H2,1-4H3/i13D,14D,19D,20D
Standard InChIKey ZVFDTKUVRCTHQE-OLNJRPQYSA-N
SMILES CC(C)CCCCCCCOC(=O)C1=CC=CC=C1C(=O)OCCCCCCCC(C)C
Synonyms 1,2-(Benzene-d4)dicarboxylic Acid 1,2-Bis(8-methylnonyl) Ester; 1,2-(Benzene-d4)dicarboxylic Acid Bis(8-methylnonyl) Ester; Phthalic Acid-d4 Bis(8-methylnonyl) Ester;
PubChem Compound 71316284
Last Modified Nov 11 2021
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